13-{[3-(Morpholin-4-yl)propyl]amino}-11-propyl-1,8-diazatricyclo[7.4.0.0^{2,7}]trideca-2(7),3,5,8,10,12-hexaene-10-carbonitrile

• IUPAC Name: 1-(3-morpholin-4-ylpropylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C22H27N5O/c1-2-6-17-15-21(24-9-5-10-26-11-13-28-14-12-26)27-20-8-4-3-7-19(20)25-22(27)18(17)16-23/h3-4,7-8,15,24H,2,5-6,9-14H2,1H3
• InChI Key: IOWOQHPRCPCINP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCCN4CCOCC4)C#N
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

The compound contains a morpholine ring, which is a common feature in many pharmaceuticals, such as fluoxetine (Prozac). It also contains a diazatricyclo ring and a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The morpholine ring is a six-membered ring with one oxygen atom and one nitrogen atom. The diazatricyclo ring system is a complex ring system with two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. The presence of the morpholine ring could make it polar and potentially soluble in water.

Scientific Research Applications

Environmental Phenols and Health

Exposure Assessment : Studies on environmental phenols, such as bisphenol A (BPA) and parabens, have assessed human exposure through consumer and personal care products. Mortensen et al. (2014) investigated exposure to benzophenone-3, BPA, triclosan, and parabens in pregnant women, finding significant racial/ethnic differences in urinary concentrations of these chemicals, suggesting differential exposures based on geography and race/ethnicity (Mortensen et al., 2014).

Metabolism and Health Effects : Research on metabolism and health effects of chemicals similar in structure or function to the query compound has been conducted. For instance, studies on the metabolism of fatty acids and other compounds with complex structures have provided insights into human and animal metabolism processes, which could be relevant to understanding the metabolism of complex synthetic compounds (Brossard et al., 1996).

Applications in Health and Environmental Safety

Safety Assessment : The safety and pharmacokinetics of new compounds, including those for malaria prophylaxis and treatment, are critical areas of research. For example, Brueckner et al. (1998) evaluated WR 238605, an antimalarial drug, for its safety, tolerance, and pharmacokinetics in humans, demonstrating the process of introducing new therapeutic agents (Brueckner et al., 1998).

Mechanism of Action

Target of Action

The compound contains a morpholine ring, which is a common feature in many pharmaceuticals. Morpholine derivatives have been found to exhibit a wide range of biological activities, including anti-inflammatory and analgesic activities .

Biochemical Pathways

Morpholine derivatives can affect a variety of biochemical pathways depending on their specific structures and targets .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its specific chemical structure. Morpholine derivatives, for example, are often well-absorbed and distributed throughout the body due to their polarity .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. For example, if it acts as an inhibitor of a particular enzyme, it could lead to decreased activity of that enzyme and changes in the cellular processes that the enzyme is involved in .

Future Directions

The future directions for this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be developed further as a potential drug.